Cas no 24047-22-1 ((2E)-2-(2,6-dichlorobenzylidene)hydrazinecarbothioamide)

(2E)-2-(2,6-dichlorobenzylidene)hydrazinecarbothioamide structure
24047-22-1 structure
Product Name:(2E)-2-(2,6-dichlorobenzylidene)hydrazinecarbothioamide
CAS No:24047-22-1
MF:C8H7Cl2N3S
MW:248.132277727127
CID:3103979
PubChem ID:7245305
Update Time:2025-04-21

(2E)-2-(2,6-dichlorobenzylidene)hydrazinecarbothioamide Chemical and Physical Properties

Names and Identifiers

    • (2E)-2-(2,6-dichlorobenzylidene)hydrazinecarbothioamide
    • AKOS002240604
    • Hydrazinecarbothioamide, 2-[(2,6-dichlorophenyl)methylene]-, (2E)-
    • (E)-2-(2,6-dichlorobenzylidene)hydrazinecarbimidothioic acid
    • STL302865
    • CCG-244058
    • Carbothioamide, 1-hydrazine-2-[1-(2,6-dichlorophenyl) methylidene]
    • CS-0336269
    • 2-(2,6-dichlorobenzylidene)hydrazine-1-carbothioamide
    • 24047-22-1
    • 88141-08-6
    • [(E)-(2,6-dichlorophenyl)methyleneamino]thiourea
    • 2-(2,6-Dichlorobenzylidene)hydrazinecarbothioamide
    • F3284-2308
    • AB01330722-02
    • 2,6-Dichlorobenzaldehyde thiosemicarbazone #
    • SCHEMBL21519432
    • [(E)-(2,6-dichlorophenyl)methylideneamino]thiourea
    • JWTQZQFPOKSWPZ-UUILKARUSA-N
    • MFCD02656340
    • STK180702
    • NCGC00338330-01
    • (2E)-2-(2,6-dichlorobenzylidene)hydrazinecarbimidothioic acid
    • AKOS003408003
    • AS-871/40441027
    • 653-627-2
    • Hydrazinecarbothioamide, 2-[(2,6-dichlorophenyl)methylene]-, (E)-
    • 2,6-Dichlorobenzaldehyde thiosemicarbazone
    • SCHEMBL21519523
    • Inchi: 1S/C8H7Cl2N3S/c9-6-2-1-3-7(10)5(6)4-12-13-8(11)14/h1-4H,(H3,11,13,14)/b12-4+
    • InChI Key: JWTQZQFPOKSWPZ-UUILKARUSA-N
    • SMILES: ClC1C=CC=C(C=1/C=N/NC(N)=S)Cl

Computed Properties

  • Exact Mass: 246.9737738Da
  • Monoisotopic Mass: 246.9737738Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 82.5Ų
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